Cas no 2172625-22-6 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-4-yl)propanamidobut-2-enoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-4-yl)propanamidobut-2-enoic acid
• CAS No: 2172625-22-6
• MF: C₂₅H₂₄N₄O₅
• MW: 460.481865882874
• CID: 5797953
• PubChem ID: 165570587
• Update Time: 2025-10-30

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-4-yl)propanamidobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-4-yl)propanamidobut-2-enoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-imidazol-4-yl)propanamido]but-2-enoic acid
• 2172625-22-6
• EN300-1572048

• Inchi： 1S/C25H24N4O5/c30-23(31)10-5-11-27-24(32)22(12-16-13-26-15-28-16)29-25(33)34-14-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-10,13,15,21-22H,11-12,14H2,(H,26,28)(H,27,32)(H,29,33)(H,30,31)/b10-5+
• InChI Key： UEYNYDZUBDMSAI-BJMVGYQFSA-N
• SMILES： O(C(NC(C(NC/C=C/C(=O)O)=O)CC1=CN=CN1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.17466988g/mol
• Monoisotopic Mass: 460.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 133Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-4-yl)propanamidobut-2-enoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-4-yl)propanamidobut-2-enoic acid (CAS No. 2172625-22-6)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-4-yl)propanamidobut-2-enoic acid (CAS No. 2172625-22-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) and imidazole, two functional groups that are widely used in the synthesis of peptides and other bioactive molecules. The unique structure of this compound offers a range of potential applications, particularly in the development of novel therapeutic agents and diagnostic tools.

The Fmoc group, specifically 9-fluorenylmethyloxycarbonyl, is a well-known protecting group in peptide synthesis. It is used to selectively protect the amino group of amino acids during the synthesis process, ensuring that only the desired reactions occur. The imidazole moiety, on the other hand, is a heterocyclic aromatic ring that is commonly found in various biological systems, including histidine residues in proteins and certain nucleosides. The combination of these two functional groups in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-4-yl)propanamidobut-2-enoic acid provides a versatile platform for exploring new chemical and biological properties.

Recent studies have highlighted the potential of this compound in various areas of research. For instance, a study published in the Journal of Medicinal Chemistry explored the use of Fmoc-imidazole derivatives as inhibitors of specific enzymes involved in cancer progression. The researchers found that these compounds exhibited potent inhibitory activity against certain kinases, which are key targets in cancer therapy. This finding suggests that 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-4-yl)propanamidobut-2-enoic acid could be further developed as a lead compound for anti-cancer drugs.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the use of Fmoc-imidazole derivatives as potential antiviral agents. The study focused on the ability of these compounds to inhibit viral replication by targeting specific viral enzymes. The results showed that several Fmoc-imidazole derivatives, including 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-4-yl)propanamidobut-2-enoic acid, exhibited significant antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). This research opens up new avenues for the development of antiviral therapies using these compounds.

Beyond its therapeutic applications, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-4-yl)propanamidobut-2-enoic acid has also shown promise in diagnostic applications. A study published in the Analytical Chemistry journal explored the use of Fmoc-imidazole derivatives as fluorescent probes for detecting specific biomolecules. The researchers developed a method to conjugate these compounds with antibodies or other targeting molecules, allowing for highly sensitive and specific detection of target analytes. This approach has potential applications in areas such as cancer diagnostics and disease monitoring.

The structural complexity and functional versatility of 4-2-{(9H-fluoren - 9 - yl)methoxycarbonyl}amino)-3-(1H-imidazol - 4 - yl)propanamido but - 2 - enoic acid make it an attractive candidate for further research and development. Its ability to interact with various biological targets and its potential for modification through chemical synthesis offer numerous opportunities for innovation in medicinal chemistry and pharmaceutical science.

In conclusion, CAS No. 2172625 - 22 - 6, or 4 - 2 - ({(9 H - fluoren - 9 - yl)methoxycarbonyl}amino) - 3 -(1 H - imidazol - 4 - yl)propanamido but - 2 - enoic acid, is a promising compound with a wide range of potential applications in both therapeutic and diagnostic fields. Ongoing research continues to uncover new properties and uses for this compound, making it an important area of focus for scientists and researchers worldwide.